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Compound of Interest

Compound Name: BMS-764459

Cat. No.: B15569106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BMS-764459 is a potent and selective antagonist of the corticotropin-releasing factor/hormone

receptor 1 (CRF-R1).[1] Its ability to modulate the CRF signaling pathway makes it a valuable

tool for research in areas such as anxiety, depression, and other stress-related disorders. This

document provides detailed application notes and protocols for the preparation of BMS-764459
stock solutions for use in cell culture experiments, ensuring accurate and reproducible results.

Physicochemical Properties of BMS-764459
A summary of the key physicochemical properties of BMS-764459 is presented in Table 1. This

information is crucial for accurate preparation of stock solutions and for understanding the

compound's behavior in experimental settings.
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Property Value

Synonym(s)

(S)-4-(1-Cyclopropyl-2-methoxyethyl)-6-(6-

(difluoromethoxy)-2,5-dimethylpyridin-3-

ylamino)-5-oxo-4,5-dihydropyrazine-2-

carbonitrile

Molecular Formula C₁₉H₂₁F₂N₅O₃[1]

Molecular Weight 405.40 g/mol

Appearance White to light brown powder

Purity ≥98% (HPLC)

Solubility Soluble in DMSO (20 mg/mL)

CAS Number 1188407-45-5

Mechanism of Action and Signaling Pathway
BMS-764459 functions as a high-affinity antagonist of the CRF-R1 receptor. The binding of

corticotropin-releasing factor (CRF) to CRF-R1 typically initiates a signaling cascade that

results in the production of cyclic adenosine monophosphate (cAMP). BMS-764459
competitively inhibits this interaction, thereby blocking the downstream signaling pathway.
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CRF-R1 Signaling Pathway and Inhibition by BMS-764459.

Experimental Protocols
Materials

BMS-764459 powder

Dimethyl sulfoxide (DMSO), cell culture grade, anhydrous
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Sterile microcentrifuge tubes (1.5 mL or 2.0 mL)

Sterile, filtered pipette tips

Vortex mixer

Calibrated pipettes

Cell culture medium (appropriate for the cell line)

Phosphate-buffered saline (PBS)

Preparation of a 10 mM Stock Solution in DMSO
This protocol outlines the steps for preparing a 10 mM stock solution of BMS-764459.

Calculation: Determine the mass of BMS-764459 required.

Mass (mg) = Desired Concentration (mol/L) * Molecular Weight ( g/mol ) * Volume (L) *

1000

For 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L * 405.40 g/mol * 0.001 L * 1000 = 4.054 mg

Weighing: Carefully weigh out 4.054 mg of BMS-764459 powder and transfer it to a sterile

microcentrifuge tube. To minimize static, use an anti-static weigh boat or wipe surfaces with

an anti-static wipe.

Solubilization: Add 1 mL of anhydrous, cell culture grade DMSO to the microcentrifuge tube

containing the BMS-764459 powder.

Mixing: Tightly cap the tube and vortex the solution for 1-2 minutes, or until the compound is

completely dissolved.[2] Gentle warming (e.g., in a 37°C water bath for 5-10 minutes) or brief

sonication can be used to aid dissolution if necessary.[3][4]

Sterilization (Optional): If sterility is a major concern, the stock solution can be sterilized by

filtering it through a 0.22 µm syringe filter into a new sterile tube.[5] Note that this may result
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in some loss of the compound.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can lead to degradation of the compound,

aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile

microcentrifuge tubes.[2][5]

Store the aliquots at -20°C or -80°C for long-term storage.[1][2] When stored properly,

stock solutions in DMSO are generally stable for several months. For short-term storage

(days to weeks), aliquots can be kept at 4°C.[1]

Protect the stock solutions from light by storing them in amber tubes or in a light-blocking

container.[2]

Preparation of Working Solutions
Working solutions are prepared by diluting the concentrated stock solution into the cell culture

medium to achieve the desired final concentration for the experiment.

Thaw Stock Solution: Thaw a single aliquot of the 10 mM BMS-764459 stock solution at

room temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in complete cell culture medium

to obtain the final desired concentrations. It is crucial to mix thoroughly at each dilution step.

Important: To prevent precipitation of the compound, it is recommended to first make an

intermediate dilution of the DMSO stock in a small volume of medium before adding it to

the final culture volume.[6]

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as was used for the highest concentration of BMS-764459. This is essential

to differentiate the effects of the compound from any potential effects of the solvent.[2] The

final concentration of DMSO in the cell culture medium should typically be kept below 0.5%

(v/v) to avoid cytotoxicity.[7]

Experimental Workflow for Cell-Based Assays
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The following diagram illustrates a general workflow for treating cultured cells with BMS-
764459.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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